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Compound of Interest

Compound Name: C.I. Pigment Violet 32

Cat. No.: B076289 Get Quote

CAS Number: 12225-08-0

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C.I. Pigment Violet 32, a synthetic

organic pigment belonging to the benzimidazolone class. While its primary applications are in

industrial settings, the core benzimidazolone structure is a recognized scaffold in medicinal

chemistry. This document consolidates available technical data, outlines experimental

protocols, and discusses the broader context of its chemical class for researchers and drug

development professionals.

Chemical and Physical Properties
C.I. Pigment Violet 32 is a monoazo pigment characterized by its benzimidazolone moiety,

which imparts high stability and lightfastness.[1] Its chemical structure and key properties are

summarized below.
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Property Value Reference(s)

IUPAC Name

N-(2,3-dihydro-2-oxo-1H-

benzimidazol-5-yl)-3-hydroxy-

4-[[2,5-dimethoxy-4-

[(methylamino)sulfonyl]phenyl]

azo]naphthalene-2-

carboxamide

[2]

Synonyms

Pigment Violet 32, Permanent

Bordeaux HF3R, Novoperm

Bordeaux HF3R

[3][4]

CAS Number 12225-08-0 [5]

EINECS Number 235-426-8 [4]

Molecular Formula C27H24N6O7S [5]

Molecular Weight 576.58 g/mol [5]

Appearance
Red-light purple to violet

powder
[4][5]

Purity ~98% [4]

Performance and Physical
Characteristics

Value Reference(s)

Lightfastness (Scale 1-8) 7-8 [4]

Heat Resistance 200-250 °C [1][4]

Oil Absorption 40-97 g/100g [1][4]

pH 6.0-8.0 [4]

Water Resistance (Scale 1-5) 5 [4]

Acid Resistance (Scale 1-5) 5 [4]

Alkali Resistance (Scale 1-5) 5 [4]
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Experimental Protocols
Detailed, peer-reviewed synthesis protocols for C.I. Pigment Violet 32 are not readily available

in public literature. However, based on patents for similar benzimidazolone azo pigments, a

general and plausible experimental procedure can be outlined.[6] The synthesis involves a two-

step diazotization and coupling reaction.

Synthesis of C.I. Pigment Violet 32
The synthesis can be broken down into the preparation of the diazonium salt and the

subsequent coupling reaction.

Step 1: Diazotization of the Amine Component

Preparation of the Amine Suspension: In a reaction vessel, suspend the aromatic amine, 2,5-

Dimethoxy-4-amino-N-methylbenzenesulfonamide, in a mixture of water and hydrochloric

acid (31.5%).[5]

Stirring: Stir the suspension for approximately one hour to ensure homogeneity.

Cooling: Cool the mixture to 0°C using an ice bath.

Diazotization: Slowly add an aqueous solution of sodium nitrite dropwise to the cooled

suspension. Maintain the temperature at 0°C throughout the addition. The completion of the

reaction can be monitored by the absence of a positive reaction on starch-iodide paper. The

resulting solution contains the diazonium salt of the amine.

Step 2: Coupling Reaction

Preparation of the Coupling Component Solution: In a separate vessel, dissolve the coupling

component, 3-Hydroxy-N-(2-oxo-5-benzimidazolinyl)-2-naphthamide, in an aqueous solution

of sodium hydroxide.[5]

Coupling: The diazonium salt solution is then added dropwise to the coupling component

solution over a period of approximately one hour.

pH and Temperature Control: During the coupling reaction, maintain the pH between 5.0 and

5.5 by the simultaneous addition of a sodium carbonate solution. The temperature should be
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kept between 55-60°C.[6]

Reaction Completion and Heating: Once the addition is complete, heat the reaction mixture

to 95-98°C for one hour to ensure the completion of the coupling.[6]

Isolation and Purification: The crude pigment is then filtered while hot and washed with hot

water to remove residual salts and unreacted starting materials.[6]

Drying: The resulting press cake is dried at 80-110°C and then pulverized to yield the final

C.I. Pigment Violet 32 product.[6]

Synthesis Workflow for C.I. Pigment Violet 32

**3. Analytical Characterization (Expected)
Specific, publicly available spectral data (UV-Vis, IR, NMR) for C.I. Pigment Violet 32 is

limited. However, based on its chemical structure, the expected spectral characteristics can be

inferred.

UV-Visible Spectroscopy: As a violet pigment, it is expected to absorb light strongly in the

yellow-green region of the visible spectrum (approximately 560-600 nm). The large

conjugated system of the molecule, encompassing the azo linkage and aromatic rings, is

responsible for this absorption.

Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic peaks

for the various functional groups present in the molecule. These would include N-H

stretching from the benzimidazolone and amide groups, C=O stretching from the amide and

urea-like benzimidazolone carbonyls, and S=O stretching from the sulfonyl group.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The 1H NMR spectrum would be

complex due to the number of aromatic protons in different chemical environments. The 13C

NMR spectrum would similarly show a large number of signals corresponding to the 27

carbon atoms in the molecule.

Relevance to Drug Development
While C.I. Pigment Violet 32 itself has no documented applications in drug development or as

a biological probe, its core chemical structures, particularly the benzimidazolone scaffold, are of
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significant interest in medicinal chemistry.

The benzimidazole ring system is considered a "privileged scaffold" as it is a component of

numerous FDA-approved drugs with a wide range of biological activities.[7] Derivatives of

benzimidazolone have been investigated and developed for various therapeutic applications,

including:

Antipsychotics (e.g., pimozide, benperidol)[8]

Antiemetics (e.g., domperidone)[8]

Antihistamines (e.g., oxatomide)[8]

Opioid analgesics (e.g., bezitramide)[8]

The versatility of the benzimidazole scaffold stems from its ability to mimic natural purine

bases, allowing it to interact with a variety of biological macromolecules.[9] This makes it a

valuable starting point for the design of novel therapeutic agents.

Potential Biological Interactions and Metabolism
As an azo compound, C.I. Pigment Violet 32 has the potential to undergo metabolic reduction

of the azo bond (-N=N-). This is a well-documented pathway for azo dyes, often mediated by

azoreductase enzymes present in the liver and intestinal microbiota.

The reductive cleavage of the azo bond would break the molecule into two separate aromatic

amines. This metabolic activation is a critical consideration in the toxicological assessment of

all azo dyes.

Potential Metabolic Pathway of C.I. Pigment Violet 32

Toxicology and Safety
There is a lack of specific, publicly available toxicological studies for C.I. Pigment Violet 32.

However, information on the broader class of benzimidazolone pigments suggests they

generally have low toxicity. The high stability and low solubility of these pigments contribute to

their favorable safety profile.
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A safety data sheet for a mixture containing C.I. Pigment Violet 32 indicates that it may cause

skin and severe eye irritation. It is also noted as being harmful to aquatic life with long-lasting

effects. Standard laboratory safety precautions, including the use of personal protective

equipment such as gloves and safety glasses, should be employed when handling the

powdered form to avoid inhalation and direct contact.

The substance has been registered under the European Union's REACH regulations, indicating

that a dossier of its properties and potential hazards has been submitted to the European

Chemicals Agency (ECHA).[8]

Disclaimer: This document is intended for informational purposes for a scientific audience and

is based on publicly available data. It is not a substitute for a formal safety data sheet (SDS)

and should not be used for safety and handling decisions without consulting the manufacturer's

SDS. The information on potential biological activities relates to the chemical class and not the

specific pigment itself, which is not approved for any therapeutic use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: C.I. Pigment Violet 32].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076289#c-i-pigment-violet-32-cas-number-12225-08-
0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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